molecular formula C9H9ClF3N B2644098 5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride CAS No. 1864058-49-0

5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

Cat. No. B2644098
CAS RN: 1864058-49-0
M. Wt: 223.62
InChI Key: VBYFXZPVKSQSTG-UHFFFAOYSA-N
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Description

“5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride” is a chemical compound with the CAS Number: 1864058-49-0 . It has a molecular weight of 223.63 and its linear formula is C9H9ClF3N . The compound is a solid at room temperature .

Physical and Chemical Properties The compound is a solid at room temperature . It should be stored in a cool, dry place . The InChI Code for this compound is 1S/C9H8F3N.ClH/c10-5-3-4-1-2-6(13)7(4)9(12)8(5)11;/h3,6H,1-2,13H2;1H .

Scientific Research Applications

Metal-Free Reduction of Amides

The study by Chadwick et al. (2014) explores the metal-free reduction of secondary and tertiary N-phenyl amides using tris(pentafluorophenyl)boron as a catalyst, highlighting a method that could potentially be adapted for related compounds, including those with trifluoro functional groups (Chadwick, Kardelis, Lim, & Adronov, 2014).

Amphoteric Materials with Unique Photophysical Properties

McGrier et al. (2011) synthesized amphoteric cruciforms displaying significant photophysical changes upon exposure to various stimuli. These findings suggest the potential of structurally complex amines for sensor applications, especially in detecting metal cations and amines (McGrier, Solntsev, Zucchero, Miranda, Rotello, Tolbert, & Bunz, 2011).

Luminescent Metal Organic Framework for Sensing

Das and Mandal (2018) designed an amine-functionalized luminescent metal-organic framework (MOF) for selective gas/vapor sorption and nanomolar sensing of pollutants in water, indicating the use of amine derivatives in environmental monitoring and pollution control (Das & Mandal, 2018).

Catalytic Applications in Organic Synthesis

Maki, Ishihara, and Yamamoto (2006) demonstrated the use of tetrachlorobenzo[d][1,3,2]dioxaborol-2-ol as an effective catalyst for amide condensation, illustrating the potential catalytic applications of fluorinated compounds in synthesizing complex organic molecules (Maki, Ishihara, & Yamamoto, 2006).

Safety And Hazards

The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8F3N.ClH/c10-5-3-4-1-2-6(13)7(4)9(12)8(5)11;/h3,6H,1-2,13H2;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VBYFXZPVKSQSTG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=CC(=C(C(=C2C1N)F)F)F.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9ClF3N
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

223.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,6,7-trifluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

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